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Compound of Interest

Compound Name: YM976

Cat. No.: B1683510

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for the
safe disposal of YM976, a selective phosphodiesterase 4 (PDE4) inhibitor. While specific
institutional guidelines should always be consulted and followed, this document outlines the
essential safety and logistical information for managing YM976 waste.

Chemical and Physical Properties of YM976

A clear understanding of the compound's properties is the first step in safe handling and
disposal. Key gquantitative data for YM976 are summarized in the table below.
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Property Value

CAS Number 191219-80-4

Molecular Formula C17H16CIN30O

Molecular Weight 313.79 g/mol [1][2]

Appearance Light yellow to yellow solid powder[2]
Purity >98% (HPLC)

Soluble to 100 mM in ethanol.[1] Soluble in DMF
(3 mg/mL), DMSO (5 mg/mL), a DMSO:PBS

Solubility ]
(pH 7.2) (1:3) solution (0.25 mg/mL), and
Ethanol (2 mg/mL).[3]
Desiccate at -20°C for long-term storage
(months to years). Can be stored at 0-4°C for
Storage short-term (days to weeks).[1][2] Shipped under

ambient temperature as a non-hazardous

chemical.[2]

Experimental Protocols: A Note on Application

YM976 is an orally active PDE4 inhibitor with an IC50 of 2.2 nM.[1][4] It has been investigated
for its anti-inflammatory properties and potential therapeutic applications in respiratory diseases
such as asthma and chronic obstructive pulmonary disease (COPD).[2] Due to its biological
activity, all handling and disposal procedures should be conducted with care to minimize
exposure and environmental release.

Step-by-Step Disposal Protocol for YM976

The following procedure is a general guideline based on standard laboratory practices for
chemical waste disposal.

1. Waste ldentification and Segregation:

o Characterize the Waste: Identify all waste streams containing YM976. This includes unused
or expired product, contaminated personal protective equipment (PPE) such as gloves and
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lab coats, contaminated labware (e.g., vials, pipette tips, flasks), and solutions from
experimental procedures.

Segregate at the Source: Immediately segregate YM976 waste from non-hazardous and
other chemical waste streams. Use designated, clearly labeled, and leak-proof containers.

. Container Labeling and Storage:

Proper Labeling: The waste container must be labeled clearly with "Hazardous Chemical
Waste," the name "YM976," and the approximate quantity.

Secure Storage: Store the sealed waste container in a designated, secure, and well-
ventilated area away from incompatible materials. Follow the storage temperature guidelines
for the compound itself (-20°C for long-term).

. Treatment of Liquid and Solid Waste:

Solid Waste: Unused YM976 powder and contaminated solids should be collected in a
sealed, robust container. Do not mix with other solid wastes unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

Liguid Waste: Solutions containing YM976 should be collected in a designated, sealed, and
non-reactive waste container. Avoid mixing with other solvent waste streams unless
compatible and permitted. For disposal of very small quantities, consult your institution's
guidelines on the acceptable methods, which may include absorption onto an inert material
before disposal as solid waste. Do not pour YM976 solutions down the drain.

. Final Disposal:

Engage a Licensed Contractor: The final disposal of YM976 waste must be handled by a
licensed hazardous waste disposal contractor.

Provide Documentation: Furnish the contractor with a complete characterization of the
waste, including the Safety Data Sheet (SDS) if available, or at a minimum, the chemical
name and known hazards.
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o Recommended Disposal Method: Incineration at a permitted hazardous waste facility is the
primary recommended method for the disposal of pharmaceutical and chemical waste.[5]

5. Decontamination of Labware:

» Rinsing: Glassware and equipment that have come into contact with YM976 should be
rinsed with an appropriate solvent (such as ethanol, given its solubility) before undergoing
standard cleaning procedures.

e Rinsate Collection: The initial rinsate should be collected and disposed of as hazardous
liquid waste.

Logical Workflow for YM976 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of YM976 waste.

Interim Storage Final Disposal

Click to download full resolution via product page
Caption: Workflow for the safe disposal of YM976 waste.

Disclaimer: This information is intended for guidance purposes only and should be
supplemented by a thorough review of your institution's specific safety and disposal protocols.
Always prioritize the guidelines provided by your local Environmental Health and Safety (EHS)
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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